6-(2-Chlorophenyl)-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
6-(2-Chlorophenyl)-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0866399
InChI:
InChI=1S/C10H4ClF3N4S/c11-6-4-2-1-3-5(6)7-17-18-8(10(12,13)14)15-16-9(18)19-7/h1-4H
SMILES:
C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C(F)(F)F)Cl
Molecular Formula:
C10H4ClF3N4S
Molecular Weight:
304.68 g/mol
6-(2-Chlorophenyl)-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.:
Cat. No.: VC0866399
Molecular Formula: C10H4ClF3N4S
Molecular Weight: 304.68 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H4ClF3N4S |
|---|---|
| Molecular Weight | 304.68 g/mol |
| IUPAC Name | 6-(2-chlorophenyl)-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
| Standard InChI | InChI=1S/C10H4ClF3N4S/c11-6-4-2-1-3-5(6)7-17-18-8(10(12,13)14)15-16-9(18)19-7/h1-4H |
| Standard InChI Key | WFIWKLBZUMZYHR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C(F)(F)F)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C(F)(F)F)Cl |
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